92-77-3

3-Hydroxy-2-naphthanilide

In Stock

• CAS RN:
• 92-77-3

• Formula:
• C17H13NO2

• InChI:
• InChI=1S/C17H13NO2/c19-16-11-13-7-5-4-6-12(13)10-15(16)17(20)18-14-8-2-1-3-9-14/h1-11,19H,(H,18,20)

• InChIKey:
• JFGQHAHJWJBOPD-UHFFFAOYSA-N

• C.I. 37505 is an azo dye coupling component implicated in occupational pigmented contact dermatitis.

ethyl (2S,3S)-5-oxo-3-phenylpyrrolidine-2-carboxylate

• CAS RN:
• 13992-77-3

• Formula:
• C13H15NO3

• InChI:
• InChI=1S/C13H15NO3/c1-2-17-13(16)12-10(8-11(15)14-12)9-6-4-3-5-7-9/h3-7,10,12H,2,8H2,1H3,(H,14,15)/t10-,12-/m0/s1

• InChIKey:
• MWCKXXFBEHXSLU-JQWIXIFHSA-N

• Ethyl (2S,3S)-5-oxo-3-phenylpyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26g/mol. The purity is usually 95%.

Cyclohexanemethanol, 1-phenyl-

In Stock

• CAS RN:
• 68692-77-3

• Formula:
• C13H18O

• InChI:
• InChI=1S/C13H18O/c14-11-13(9-5-2-6-10-13)12-7-3-1-4-8-12/h1,3-4,7-8,14H,2,5-6,9-11H2

• InChIKey:
• NZIDEIRWYRJYAI-UHFFFAOYSA-N

• Cyclohexanemethanol, 1-phenyl- is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.

1-Phenyl-2-sulfanylpropan-1-one

In Stock

• CAS RN:
• 13792-77-3

• Formula:
• C9H10OS

• InChI:
• InChI=1S/C9H10OS/c1-7(11)9(10)8-5-3-2-4-6-8/h2-7,11H,1H3

• InChIKey:
• QYIGYCAYMJIXQH-UHFFFAOYSA-N

• 1-Phenyl-2-sulfanylpropan-1-one is a useful research compound. Its molecular formula is C9H10OS and its molecular weight is 166.24 g/mol. The purity is usually 95%.

1-Palmitoyl-2-(9-(2-anthryl)nonanoyl)glycero-3-phosphocholine

• CAS RN:
• 97992-77-3

• Formula:
• C47H74NO8P

• InChI:
• InChI=1S/C47H74NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-19-22-29-46(49)53-38-45(39-55-57(51,52)54-34-33-48(2,3)4)56-47(50)30-23-20-17-16-18-21-26-40-31-32-43-36-41-27-24-25-28-42(41)37-44(43)35-40/h24-25,27-28,31-32,35-37,45H,5-23,26,29-30,33-34,38-39H2,1-4H3/t45-/m0/s1

• InChIKey:
• FVTCFDMUOVHHHU-GWHBCOKCSA-N

• 1-Palmitoyl-2-(9-(2-anthryl)nonanoyl)glycero-3-phosphocholine, also known as 1-Palmitoyl-2-(9-(2-anthryl)nonanoyl)glycero-3-phosphocholine, is a useful research compound. Its molecular formula is C47H74NO8P and its molecular weight is 812.1 g/mol. The purity is usually 95%.

5H-Pyrrolo[2,1-a]isoindol-5-one, 9-amino-1,2,3,9b-tetrahydro-

Usually In Stock

• CAS RN:
• 322692-77-3

• Formula:
• C11H12N2O

• InChI:
• InChI=1S/C11H12N2O/c12-8-4-1-3-7-10(8)9-5-2-6-13(9)11(7)14/h1,3-4,9H,2,5-6,12H2

• InChIKey:
• IXDFDXDYYBLCON-UHFFFAOYSA-N

• 5H-Pyrrolo[2,1-a]isoindol-5-one, 9-amino-1,2,3,9b-tetrahydro- is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.

Methyl 2-(4-fluorophenyl)quinoline-4-carboxylate

In Stock

• CAS RN:
• 327092-77-3

• Formula:
• C17H12FNO2

• InChI:
• InChI=1S/C17H12FNO2/c1-21-17(20)14-10-16(11-6-8-12(18)9-7-11)19-15-5-3-2-4-13(14)15/h2-10H,1H3

• InChIKey:
• JLPCIFSCLMVANF-UHFFFAOYSA-N

• Methyl 2-(4-fluorophenyl)quinoline-4-carboxylate is a useful research compound. Its molecular formula is C17H12FNO2 and its molecular weight is 281.286. The purity is usually 95%.

N-butyl-2,5-dimethoxy-N,4-dimethylbenzenesulfonamide

• CAS RN:
• 929492-77-3

• Formula:
• C14H23NO4S

• InChI:
• InChI=1S/C14H23NO4S/c1-6-7-8-15(3)20(16,17)14-10-12(18-4)11(2)9-13(14)19-5/h9-10H,6-8H2,1-5H3

• InChIKey:
• JOTXCVKQQTXBAZ-UHFFFAOYSA-N

• N-butyl-2,5-dimethoxy-N,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C14H23NO4S and its molecular weight is 301.4g/mol. The purity is usually 95%.

2-chloro-N-((1-cyclopentylpiperidin-4-yl)methyl)-6-fluorobenzamide

In Stock

• CAS RN:
• 953992-77-3

• Formula:
• C18H24ClFN2O

• InChI:
• InChI=1S/C18H24ClFN2O/c19-15-6-3-7-16(20)17(15)18(23)21-12-13-8-10-22(11-9-13)14-4-1-2-5-14/h3,6-7,13-14H,1-2,4-5,8-12H2,(H,21,23)

• InChIKey:
• GFQIRSYGYFJPLF-UHFFFAOYSA-N

• 2-chloro-N-((1-cyclopentylpiperidin-4-yl)methyl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C18H24ClFN2O and its molecular weight is 338.85. The purity is usually 95%.

2',5'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898792-77-3

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-8-9-15(3)18(12-13)19(20)11-10-17-7-5-6-14(2)16(17)4/h5-9,12H,10-11H2,1-4H3

• InChIKey:
• XZSRHVWIYLPRDQ-UHFFFAOYSA-N

• 2',5'-Dimethyl-3-(2,3-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

[3-[[(1,1-Dimethylethyl)oxy]carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl]boronic acid

Usually In Stock

• CAS RN:
• 720692-77-3

• Formula:
• C15H22BNO4

• InChI:
• InChI=1S/C15H22BNO4/c1-15(2,3)21-14(18)17-8-6-11-4-5-13(16(19)20)10-12(11)7-9-17/h4-5,10,19-20H,6-9H2,1-3H3

• InChIKey:
• POZYCYGOSOMMJH-UHFFFAOYSA-N

• [3-[[(1,1-Dimethylethyl)oxy]carbonyl]-2,3,4,5-tetrahydro-1H-3-benzazepin-7-yl]boronic acid is a useful research compound. Its molecular formula is C15H22BNO4 and its molecular weight is 291.15 g/mol. The purity is usually 95%.

9,9-Diphenylxanthene

Usually In Stock

• CAS RN:
• 102892-77-3

• Formula:
• C25H18O

• InChI:
• InChI=1S/C25H18O/c1-3-11-19(12-4-1)25(20-13-5-2-6-14-20)21-15-7-9-17-23(21)26-24-18-10-8-16-22(24)25/h1-18H

• InChIKey:
• GPYAGEJQCXTMET-UHFFFAOYSA-N

• 9,9-Diphenylxanthene is a useful research compound. Its molecular formula is C25H18O and its molecular weight is 334.4 g/mol. The purity is usually 95%.

(4-Chloro-3-propoxyphenyl)boronic acid

In Stock

• CAS RN:
• 681292-77-3

• Formula:
• C9H12BClO3

• InChI:
• InChI=1S/C9H12BClO3/c1-2-5-14-9-6-7(10(12)13)3-4-8(9)11/h3-4,6,12-13H,2,5H2,1H3

• InChIKey:
• SKFGRQLMEUDMLM-UHFFFAOYSA-N

• (4-Chloro-3-propoxyphenyl)boronic acid is a useful research compound. Its molecular formula is C9H12BClO3 and its molecular weight is 214.45 g/mol. The purity is usually 95%.

[1-(5-Methylthiophene-2-carbonyl)piperidin-3-yl]methanamine

• CAS RN:
• 1250092-77-3

• Formula:
• C12H18N2OS

• InChI:
• InChI=1S/C12H18N2OS/c1-9-4-5-11(16-9)12(15)14-6-2-3-10(7-13)8-14/h4-5,10H,2-3,6-8,13H2,1H3

• InChIKey:
• JKMRYNGMGCIOKA-UHFFFAOYSA-N

• [1-(5-Methylthiophene-2-carbonyl)piperidin-3-yl]methanamine is a useful research compound. Its molecular formula is C12H18N2OS and its molecular weight is 238.35 g/mol. The purity is usually 95%.

8-Phenyl-1-thia-4-azaspiro[4.5]decane hydrochloride

In Stock

• CAS RN:
• 1221792-77-3

• Formula:
• C14H20ClNS

• InChI:
• InChI=1S/C14H19NS.ClH/c1-2-4-12(5-3-1)13-6-8-14(9-7-13)15-10-11-16-14;/h1-5,13,15H,6-11H2;1H

• InChIKey:
• OSEQWRQHWXGSSD-UHFFFAOYSA-N

• 8-Phenyl-1-thia-4-azaspiro[4.5]decane hydrochloride is a useful research compound. Its molecular formula is C14H20ClNS and its molecular weight is 269.8 g/mol. The purity is usually 95%.

4-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 1797892-77-3

• Formula:
• C15H16BrNO2S

• InChI:
• InChI=1S/C15H16BrNO2S/c1-10-5-3-4-6-12(10)13(19-2)8-17-15(18)14-7-11(16)9-20-14/h3-7,9,13H,8H2,1-2H3,(H,17,18)

• InChIKey:
• YJDDBVQHRKDWIU-UHFFFAOYSA-N

• 4-bromo-N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H16BrNO2S and its molecular weight is 354.26. The purity is usually 95%.